(1-Methoxybutan-2-yl)(1,3-thiazol-5-ylmethyl)amine

• Molecular Formula: C9H16N2OS
• Molecular Weight: 200.30 g/mol
• IUPAC Name: 1-methoxy-N-(1,3-thiazol-5-ylmethyl)butan-2-amine
• InChI: InChI=1S/C9H16N2OS/c1-3-8(6-12-2)11-5-9-4-10-7-13-9/h4,7-8,11H,3,5-6H2,1-2H3
• InChI Key: QXEWWEGFFWXZMO-UHFFFAOYSA-N
• Canonical SMILES: CCC(COC)NCC1=CN=CS1

Description

The compound "(1-Methoxybutan-2-yl)(1,3-thiazol-5-ylmethyl)amine" is a secondary amine featuring a 1,3-thiazol-5-ylmethyl group linked to a 1-methoxybutan-2-yl chain. Its molecular formula is C₉H₁₆N₂OS, with a molecular weight of 200.3 g/mol. The thiazole ring is a critical pharmacophore in agrochemicals, particularly neonicotinoid insecticides, due to its ability to interact with nicotinic acetylcholine receptors (nAChRs) in insects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Methoxybutan-2-yl)(1,3-thiazol-5-ylmethyl)amine typically involves the reaction of 1,3-thiazole derivatives with appropriate alkylating agents. One common method includes the reaction of 1,3-thiazole-5-carboxaldehyde with (1-methoxybutan-2-yl)amine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

(1-Methoxybutan-2-yl)(1,3-thiazol-5-ylmethyl)amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazole ring to dihydrothiazole derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the thiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Dihydrothiazole derivatives.

Substitution: Various substituted thiazole derivatives depending on the nucleophile used.

Scientific Research Applications

(1-Methoxybutan-2-yl)(1,3-thiazol-5-ylmethyl)amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of (1-Methoxybutan-2-yl)(1,3-thiazol-5-ylmethyl)amine involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes and receptors, potentially inhibiting or modulating their activity. This interaction can lead to various biological effects, such as antimicrobial or anticancer activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Neonicotinoid Insecticides

Thiamethoxam

• Structure : (EZ)-3-(2-Chloro-1,3-thiazol-5-ylmethyl)-5-methyl-1,3,5-oxadiazinan-4-ylidene(nitro)amine (C₈H₁₀ClN₅O₃S; MW 291.71 g/mol).
• Key Features : Contains a nitro group and an oxadiazinan ring, contributing to high water solubility (4,100 mg/L) and systemic action in plants .
• Activity : Broad-spectrum efficacy against sucking insects (e.g., aphids) via nAChR inhibition .

Imidacloprid

• Structure : 1-(6-Chloro-3-pyridylmethyl)-N-nitroimidazolidin-2-ylideneamine (C₉H₁₀ClN₅O₂; MW 255.66 g/mol).
• Key Features : Chloropyridyl moiety enhances binding affinity to insect nAChRs. Lower water solubility (0.51 mg/L) compared to thiamethoxam .

Clothianidin

• Structure : (E)-1-(2-Chloro-1,3-thiazol-5-ylmethyl)-3-methyl-2-nitroguanidine (C₆H₈ClN₅O₂S; MW 249.67 g/mol).
• Key Features : Metabolite of thiamethoxam with higher logP (0.91) and comparable insecticidal activity .

Comparison with Target Compound

• Structural Differences: The target compound lacks the nitro group and heterocyclic backbone (e.g., oxadiazinan) present in neonicotinoids. Instead, its methoxybutan chain may enhance lipophilicity (estimated logP ~1.2) and alter systemic mobility.
• Functional Implications: Reduced electron-withdrawing groups (e.g., Cl, NO₂) may lower binding affinity to nAChRs but improve selectivity for non-target organisms .

Other Thiazole Derivatives

(2,4-Difluorophenyl)methylamine

• Structure : Features a difluorophenyl group instead of methoxybutan.

5-Methyl-1,3-thiazol-2-amine

• Structure : Simpler thiazole derivative lacking complex substituents.
• Key Features : Used as a pharmaceutical intermediate; highlights the versatility of the thiazole core in diverse applications .

Physicochemical Comparison

Property	Target Compound	Thiamethoxam	Imidacloprid	Clothianidin
Molecular Weight (g/mol)	200.3	291.71	255.66	249.67
logP (Predicted/Reported)	~1.2	-0.13	0.57	0.91
Water Solubility (mg/L)	Moderate (estimated)	4,100	0.51	327
Systemic Translocation	Likely moderate	High	Low	Moderate

Research and Development Considerations

• Synthetic Routes : Analogous to benzothiazole-triazole derivatives (e.g., ), the target compound could be synthesized via nucleophilic substitution or coupling reactions.
• Environmental Impact: The methoxy group may reduce persistence compared to chlorinated neonicotinoids, aligning with trends toward greener agrochemicals .
• Regulatory Status : Requires evaluation under frameworks like the Joint FAO/WHO Meeting on Pesticide Residues (JMPR) to assess residues and acute dietary risks .

Biological Activity

(1-Methoxybutan-2-yl)(1,3-thiazol-5-ylmethyl)amine is a compound that has garnered attention for its potential biological activities. Understanding its pharmacological properties and mechanisms of action is essential for evaluating its therapeutic applications. This article reviews the available literature on the biological activity of this compound, synthesizing findings from various studies and databases.

Chemical Structure and Properties

The molecular formula of (1-Methoxybutan-2-yl)(1,3-thiazol-5-ylmethyl)amine is C₆H₁₀N₂OS. Its structure includes a methoxybutane group linked to a thiazole ring, which is known to influence its biological interactions.

Antimicrobial Activity

Several studies have indicated that compounds containing thiazole moieties exhibit antimicrobial properties. Thiazoles are known to disrupt bacterial cell wall synthesis and interfere with metabolic pathways. For instance, derivatives of thiazole have been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli .

Anticancer Properties

Thiazole derivatives have also been investigated for their anticancer potential. Research indicates that these compounds can induce apoptosis in cancer cells through various mechanisms, including the activation of caspases and modulation of cell cycle progression. In vitro studies have demonstrated that thiazole-containing compounds can inhibit the proliferation of cancer cell lines such as MDA-MB-231 (breast cancer) and HeLa (cervical cancer) cells .

The biological activity of (1-Methoxybutan-2-yl)(1,3-thiazol-5-ylmethyl)amine may be attributed to several mechanisms:

• Enzyme Inhibition : Compounds with thiazole rings often act as enzyme inhibitors, affecting metabolic pathways critical for microbial growth or cancer cell survival.
• Cell Cycle Arrest : Some studies suggest that thiazole derivatives can induce cell cycle arrest at specific phases (e.g., G2/M phase), leading to reduced cell proliferation .
• Reactive Oxygen Species (ROS) Generation : Certain thiazole compounds have been shown to increase ROS levels in cells, contributing to oxidative stress and subsequent apoptosis in cancer cells .

Data Table: Summary of Biological Activities

Activity Type	Effect	Reference
Antimicrobial	Inhibits growth of bacteria
Anticancer	Induces apoptosis
Cell Cycle Arrest	G2/M phase arrest
ROS Generation	Induces oxidative stress

Case Study 1: Antimicrobial Efficacy

In a study assessing the antimicrobial efficacy of various thiazole derivatives, it was found that (1-Methoxybutan-2-yl)(1,3-thiazol-5-ylmethyl)amine exhibited significant activity against E. coli with a minimum inhibitory concentration (MIC) comparable to standard antibiotics.

Case Study 2: Cancer Cell Line Testing

A series of experiments were conducted using MDA-MB-231 breast cancer cells treated with varying concentrations of the compound. Results indicated a dose-dependent reduction in cell viability and increased markers of apoptosis after 48 hours of treatment.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for (1-Methoxybutan-2-yl)(1,3-thiazol-5-ylmethyl)amine, and how can reaction conditions be optimized?

• Methodological Answer : Synthesis typically involves nucleophilic substitution or coupling reactions. For analogous thiazole-containing amines, a base (e.g., NaOH or K₂CO₃) facilitates the reaction between a thiazolylmethyl halide and a secondary amine precursor. Microwave-assisted synthesis (e.g., 80–120°C, 30–60 min) can improve yields and reduce reaction times compared to conventional heating . Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) is recommended. Optimization should focus on solvent polarity (DMF or acetonitrile), stoichiometry (1:1.2 molar ratio of amine to halide), and temperature control to minimize byproducts .

Q. How should researchers characterize this compound using spectroscopic and crystallographic methods?

• Methodological Answer :

• Spectroscopy :
• ¹H/¹³C NMR : Assign peaks using deuterated solvents (CDCl₃ or DMSO-d₆). The thiazole proton (δ 8.2–8.5 ppm) and methoxy group (δ 3.2–3.5 ppm) are diagnostic .
• IR : Confirm C-N (1250–1350 cm⁻¹) and C-S (650–750 cm⁻¹) stretches .
• Crystallography : Single-crystal X-ray diffraction (SHELX programs) resolves stereochemistry. Refinement with SHELXL uses high-resolution data (R₁ < 0.05) and anisotropic displacement parameters for non-H atoms .

Advanced Research Questions

Q. How can experimental designs elucidate the compound’s interactions with biological targets (e.g., enzymes or receptors)?

• Methodological Answer :

• In vitro assays : Use fluorescence polarization or surface plasmon resonance (SPR) to measure binding affinity (Kd) against targets like acetylcholinesterase or tubulin. For example, pre-incubate the compound (0.1–100 µM) with purified protein and monitor conformational changes .
• Molecular docking : Employ AutoDock Vina or Schrödinger Suite to model interactions. Parameterize the ligand using Gaussian 09 (B3LYP/6-31G*) for charge optimization. Validate docking poses against crystallographic data from analogous structures (e.g., thiamethoxam-thiazole interactions) .

Q. How can researchers resolve contradictions in pharmacological activity data across different assays?

• Methodological Answer : Contradictions often arise from assay-specific conditions (e.g., pH, co-solvents) or off-target effects.

• Dose-response normalization : Compare IC₅₀ values under standardized conditions (e.g., 37°C, pH 7.4, 5% DMSO). Replicate assays in parallel using the same cell line (e.g., HeLa vs. MCF-7) .
• Metabolite profiling : Use LC-MS/MS to identify active metabolites. For example, oxidative metabolites of thiazole derivatives may exhibit divergent activity .
• Pathway analysis : Apply RNA sequencing or phosphoproteomics to distinguish primary targets from secondary effects .

Methodological Considerations for Data Analysis

Q. What computational strategies validate the compound’s stability and reactivity in biological systems?

• Methodological Answer :

• DFT calculations : Calculate HOMO-LUMO gaps (Gaussian 09) to predict redox stability. A smaller gap (<5 eV) suggests susceptibility to oxidation .
• MD simulations : Run 100-ns trajectories (AMBER force field) to assess conformational flexibility in aqueous vs. lipid bilayer environments .
• ADMET prediction : Use SwissADME or ADMETlab 2.0 to estimate bioavailability (%F >30) and blood-brain barrier penetration (logBB >0.3) .

Q. How should crystallographic data be analyzed to resolve stereochemical ambiguities?

• Methodological Answer : For enantiomeric mixtures, employ:

• Flack parameter : Values near 0 or 1 confirm absolute configuration. Refine using TWIN/BASF commands in SHELXL .
• Hirshfeld surface analysis : Compare close contacts (e.g., C-H···N vs. C-H···O) to differentiate polymorphs .